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  4. Ethyl (2E)-2-(1,3-benzodioxol-5-ylmethylidene)-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2E)-2-(1,3-benzodioxol-5-ylmethylidene)-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Ethyl (2E)-2-(1,3-benzodioxol-5-ylmethylidene)-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 313966-38-0
VCID: VC0403031
InChI: InChI=1S/C24H19N3O7S/c1-3-32-23(29)20-13(2)25-24-26(21(20)15-5-4-6-16(11-15)27(30)31)22(28)19(35-24)10-14-7-8-17-18(9-14)34-12-33-17/h4-11,21H,3,12H2,1-2H3/b19-10+
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=CC5=C(C=C4)OCO5)S2)C
Molecular Formula: C24H19N3O7S
Molecular Weight: 493.5g/mol

Ethyl (2E)-2-(1,3-benzodioxol-5-ylmethylidene)-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 313966-38-0

Main Products

VCID: VC0403031

Molecular Formula: C24H19N3O7S

Molecular Weight: 493.5g/mol

Ethyl (2E)-2-(1,3-benzodioxol-5-ylmethylidene)-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 313966-38-0

CAS No. 313966-38-0
Product Name Ethyl (2E)-2-(1,3-benzodioxol-5-ylmethylidene)-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C24H19N3O7S
Molecular Weight 493.5g/mol
IUPAC Name ethyl (2E)-2-(1,3-benzodioxol-5-ylmethylidene)-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C24H19N3O7S/c1-3-32-23(29)20-13(2)25-24-26(21(20)15-5-4-6-16(11-15)27(30)31)22(28)19(35-24)10-14-7-8-17-18(9-14)34-12-33-17/h4-11,21H,3,12H2,1-2H3/b19-10+
Standard InChIKey AMVUVURXYZECEP-VXLYETTFSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)/C(=C\C4=CC5=C(C=C4)OCO5)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=CC5=C(C=C4)OCO5)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=CC5=C(C=C4)OCO5)S2)C
PubChem Compound 5760116
Last Modified Nov 11 2021
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